BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data of 4-sec-Butoxy-2-butanone:
An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 4-sec-Butoxy-2-butanone
CAS No.: 57545-63-8
Cat. No.: B1348649
Get Quote
. J
Introduction

4-sec-Butoxy-2-butanone is a ketone and an ether, presenting a bifunctional molecular
architecture of interest in various chemical syntheses. Its utility as a building block or
intermediate necessitates unambiguous structural confirmation and purity assessment, for
which spectroscopic methods are indispensable. This guide provides a detailed technical
overview of the expected spectroscopic data for 4-sec-butoxy-2-butanone, including Proton
Nuclear Magnetic Resonance (*H NMR), Carbon-13 Nuclear Magnetic Resonance (*3C NMR),
Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

The structural elucidation of 4-sec-butoxy-2-butanone through these techniques relies on the
fundamental principles of nuclear spin, molecular vibrations, and mass-to-charge ratio,
respectively. Each method offers unique insights into the molecular framework, and a
combinatorial approach provides the highest level of confidence in structural assignment. This
guide is intended for researchers, scientists, and drug development professionals who require
a thorough understanding of the spectroscopic properties of this and similar molecules.

Molecular Structure and Synthesis Context
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The molecular structure of 4-sec-butoxy-2-butanone is foundational to interpreting its
spectroscopic data. Understanding its likely synthetic origin provides context for potential
impurities that may be observed.

A common and efficient method for the synthesis of such alkoxy ketones is the Williamson
ether synthesis.[1][2][3][4][5] This SN2 reaction involves the nucleophilic attack of an alkoxide
on a primary alkyl halide. In the context of 4-sec-butoxy-2-butanone, this would likely involve
the reaction of sodium sec-butoxide with a 4-halo-2-butanone.

Reactants
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Figure 1: Williamson Ether Synthesis of 4-sec-Butoxy-2-butanone.

Spectroscopic analysis is crucial to confirm the successful formation of the ether linkage and
the retention of the ketone functionality, as well as to identify any unreacted starting materials
or byproducts from potential side reactions.

Proton Nuclear Magnetic Resonance (*H NMR)
Spectroscopy

1H NMR spectroscopy provides detailed information about the chemical environment of
hydrogen atoms in a molecule. The predicted *H NMR spectrum of 4-sec-butoxy-2-butanone
would exhibit distinct signals for each unique proton environment. Based on the analysis of
structurally similar compounds such as 4-methoxy-2-butanone[6] and 4-ethoxy-2-butanone[7],
the following spectral features are anticipated.
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Predicted *H NMR Data for 4-sec-Butoxy-2-butanone:

Chemical Shift (5,

Multiplicity Integration Assignment

ppm)

~3.6 m 1H CH-O

~3.5 t 2H O-CH:

~2.7 t 2H CH2-C=0

~21 S 3H CHs-C=0

~15 m 2H CH2-CHs

~1.2 d 3H CH-CHs

~0.9 t 3H CH2-CHs
Interpretation:

e The methine proton (CH-O) of the sec-butoxy group is expected to be the most deshielded of
the aliphatic protons attached to carbon, appearing as a multiplet around 3.6 ppm due to
coupling with the adjacent methylene and methyl protons.

e The methylene protons adjacent to the ether oxygen (O-CHz) are expected to resonate as a
triplet around 3.5 ppm, coupled to the adjacent methylene group.

e The methylene protons adjacent to the carbonyl group (CH2-C=0) will also be deshielded
and appear as a triplet around 2.7 ppm.

o A sharp singlet for the methyl protons of the acetyl group (CHs-C=0) is anticipated around
2.1 ppm, as there are no adjacent protons to cause splitting.

e The methylene protons of the ethyl group within the sec-butoxy moiety are expected as a
multiplet around 1.5 ppm.

o The methyl protons of the sec-butoxy group that are attached to the chiral center will appear
as a doublet around 1.2 ppm, coupled to the methine proton.
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e The terminal methyl protons of the ethyl group in the sec-butoxy moiety will resonate as a
triplet around 0.9 ppm.

Carbon-13 Nuclear Magnetic Resonance (*3*C NMR)
Spectroscopy

13C NMR spectroscopy provides information about the carbon skeleton of a molecule. For 4-
sec-butoxy-2-butanone, eight distinct signals are expected in the proton-decoupled spectrum,
corresponding to the eight carbon atoms in unique chemical environments. The predicted
chemical shifts are based on data from analogous compounds like 4-methoxy-2-butanone[8]
and 4-ethoxy-2-butanone.[9]

Predicted 3C NMR Data for 4-sec-Butoxy-2-butanone:

Chemical Shift (6, ppm) Assighment
~ 208 C=0

~75 CH-O

~ 65 O-CH2

~ 45 CH2-C=0

~ 30 CH3-C=0
~29 CH2-CHs

~ 19 CH-CHs

~ 10 CH2-CHs

Interpretation:

e The carbonyl carbon (C=0) is the most deshielded and will appear at a characteristic
downfield shift of approximately 208 ppm.

e The methine carbon of the sec-butoxy group (CH-O) will be found around 75 ppm.

o The methylene carbon adjacent to the ether oxygen (O-CHz) is expected at roughly 65 ppm.
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e The methylene carbon adjacent to the carbonyl group (CH2-C=0) will resonate around 45
ppm.

» The remaining aliphatic carbons will appear in the upfield region of the spectrum, with the
acetyl methyl carbon (CHs-C=0) around 30 ppm, the methylene carbon of the ethyl group at
approximately 29 ppm, the methyl carbon attached to the chiral center near 19 ppm, and the
terminal methyl carbon of the ethyl group being the most shielded at around 10 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.
The IR spectrum of 4-sec-butoxy-2-butanone will be dominated by absorptions corresponding
to the C=0 and C-O bonds.

Predicted IR Absorption Bands for 4-sec-Butoxy-2-butanone:

Wavenumber (cm—?) Intensity Assignment

2970-2850 Strong C-H stretching (alkane)

~ 1715 Strong, Sharp C=0 stretching (ketone)

~ 1100 Strong C-O stretching (ether)
Interpretation:

e A strong, sharp absorption band around 1715 cm~1 is the most characteristic feature,
indicative of the carbonyl (C=0) stretching vibration of a saturated ketone.

e Another strong absorption is expected around 1100 cm~1, corresponding to the C-O
stretching vibration of the ether linkage.

e The region between 2970 and 2850 cm~* will show strong C-H stretching vibrations from the
various alkyl groups in the molecule.

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule upon ionization. For 4-sec-butoxy-2-butanone, with a molecular weight of
144.21 g/mol , the electron ionization (El) mass spectrum is expected to show a molecular ion
peak (M*) and several characteristic fragment ions. Predicted data from PubChemLite
suggests the monoisotopic mass to be 144.11504 Da.[10]

Predicted Mass Spectrometry Data for 4-sec-Butoxy-2-butanone:

m/z Proposed Fragment

144 [M]*

129 [M - CHs]*

115 [M - C2Hs]*

87 [M - CaHsO]* or [CH3COCH2CH20]*
71 [CaHoO]*

57 [CaHo]*

43 [CH3CO]J* (base peak)

Interpretation and Fragmentation Pathway:

The fragmentation of 4-sec-butoxy-2-butanone in an EI mass spectrometer is likely to
proceed through several pathways, including alpha-cleavage and cleavage of the C-O bond.

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b1348649/docs?utm_src=pdf-body#spectroscopic-data-of-4-sec-butoxy-2-butanone-an-in-depth-technical-guide
https://pubchemlite.lcsb.uni.lu/e/compound/537747
https://www.benchchem.com/product/b1348649/docs?utm_src=pdf-body#spectroscopic-data-of-4-sec-butoxy-2-butanone-an-in-depth-technical-guide
https://www.benchchem.com/product/b1348649/docs?utm_src=pdf-body#spectroscopic-data-of-4-sec-butoxy-2-butanone-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348649?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

[M - CaHoO]* m/z 87
a-cleavage
[CaHO]* m/z 71
w'
4-sec-Butoxy-2-butanone | m/z 144
%
-CHs [CHsCO]* m/z 43

[M - CHs]*+ m/z 129
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Sample Preparation:
Dissolve ~5-10 mg of 4-sec-butoxy-2-butanone
in ~0.7 mL of deuterated chloroform (CDClIs)
containing 0.03% TMS.

'

Transfer solution to a 5 mm NMR tube.

'

Insert sample into the spectrometer.
Lock on the deuterium signal of CDCls.
Shim the magnetic field for homogeneity.

'

Acquire *H NMR spectrum;
- Set appropriate spectral width (~12 ppm).
- Use a 30° pulse angle.
- Set a relaxation delay of 1-2 seconds.
- Acquire a sufficient number of scans (e.g., 16).

'

Acquire 3C NMR spectrum:
- Set appropriate spectral width (~220 ppm).
- Use a 45° pulse angle.
- Employ proton decoupling.
- Set a relaxation delay of 2-5 seconds.
- Acquire a larger number of scans (e.g., 1024 or more).

:

Process the data:
- Fourier transform the FID.
- Phase correct the spectrum.
- Calibrate the chemical shift scale to TMS (0 ppm).
- Integrate the *H NMR signals.

Click to download full resolution via product page

Figure 3: Workflow for *H and 3C NMR Spectroscopy.

Attenuated Total Reflectance-Fourier Transform Infrared
(ATR-FTIR) Spectroscopy
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e Background Spectrum: Record a background spectrum of the clean, empty ATR crystal. This
will be subtracted from the sample spectrum to remove interferences from the instrument
and ambient atmosphere. [11][12][13][14]2. Sample Application: Place a small drop of neat
4-sec-butoxy-2-butanone directly onto the ATR crystal.

o Pressure Application: If using a solid sample accessory, apply gentle pressure to ensure
good contact between the sample and the crystal. For a liquid, this is generally not
necessary.

e Spectrum Acquisition: Acquire the sample spectrum over the range of 4000-400 cm~1.
Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

o Data Processing: The software automatically performs a background correction. The
resulting spectrum should be analyzed for the characteristic absorption bands.

Electron lonization Mass Spectrometry (EI-MS)

e Sample Introduction: Introduce a dilute solution of 4-sec-butoxy-2-butanone in a volatile
solvent (e.g., methanol or dichloromethane) into the mass spectrometer, often via a gas
chromatograph (GC-MS) for separation and purification. [15][16][17][18]2. lonization: In the
ion source, the sample molecules are bombarded with a beam of high-energy electrons
(typically 70 eV), causing ionization and fragmentation.

e Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole
or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

» Detection: A detector records the abundance of each ion at a specific m/z value.

e Spectrum Generation: The data is plotted as a mass spectrum, showing the relative
abundance of each fragment ion versus its m/z.

Conclusion

The spectroscopic data presented in this guide, including *H NMR, 3C NMR, IR, and MS,
provide a comprehensive and self-validating system for the structural confirmation of 4-sec-
butoxy-2-butanone. By understanding the predicted chemical shifts, coupling patterns,
characteristic absorptions, and fragmentation pathways, researchers can confidently identify
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this molecule and assess its purity. The experimental protocols outlined provide a foundation

for obtaining high-quality data. This in-depth guide serves as a valuable resource for scientists

and professionals engaged in chemical synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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